Cas no 1255777-72-0 (2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties
Names and Identifiers
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- 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
- STL124845
- Z3226501435
- AKOS005723224
- BS-3055
- 2-(1,3-Benzodioxol-5-yl)pyrazolo-[1,5-a]pyrazin-4(5H)-one
- F3411-3585
- CS-0443306
- 2-(1,3-benzodioxol-5-yl)-5H-pyrazolo[1,5-a]pyrazin-4-one
- CHEMBL4567219
- 1255777-72-0
- 2-(1,3-benzodioxol-5-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(benzo[d][1,3]dioxol-5-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(2H-1,3-BENZODIOXOL-5-YL)-5H-PYRAZOLO[1,5-A]PYRAZIN-4-ONE
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- MDL: MFCD17780274
- Inchi: 1S/C13H9N3O3/c17-13-10-6-9(15-16(10)4-3-14-13)8-1-2-11-12(5-8)19-7-18-11/h1-6H,7H2,(H,14,17)
- InChI Key: ABXBHZNNWQXXLE-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C1C=C2C(NC=CN2N=1)=O
Computed Properties
- Exact Mass: 255.06439116Da
- Monoisotopic Mass: 255.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 65.4Ų
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B104405-50mg |
2-(1,3-Benzodioxol-5-yl)pyrazolo-[1,5-a]pyrazin-4(5H)-one |
1255777-72-0 | 50mg |
$ 215.00 | 2022-06-07 | ||
| TRC | B104405-100mg |
2-(1,3-Benzodioxol-5-yl)pyrazolo-[1,5-a]pyrazin-4(5H)-one |
1255777-72-0 | 100mg |
$ 355.00 | 2022-06-07 | ||
| Apollo Scientific | OR310667-1g |
2-(1,3-Benzodioxol-5-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one |
1255777-72-0 | 1g |
£358.00 | 2023-09-02 | ||
| Life Chemicals | F3411-3585-2μmol |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1255777-72-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3585-5μmol |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1255777-72-0 | 90%+ | 5μl |
$63.0 | 2023-04-24 | |
| Life Chemicals | F3411-3585-1mg |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1255777-72-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3585-2mg |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1255777-72-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3585-3mg |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1255777-72-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3585-4mg |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1255777-72-0 | 90%+ | 4mg |
$66.0 | 2023-04-24 | |
| Life Chemicals | F3411-3585-5mg |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1255777-72-0 | 90%+ | 5mg |
$69.0 | 2023-04-24 |
2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
Comprehensive Overview of 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1255777-72-0)
The compound 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1255777-72-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzodioxole and pyrazolo[1,5-a]pyrazin-4-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in drug discovery targeting cancer therapeutics and neurodegenerative diseases.
In recent years, the demand for novel small-molecule compounds with high selectivity and low toxicity has surged, driven by advancements in precision medicine and personalized therapy. The 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one structure exhibits a balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-likeness and bioavailability. These properties are frequently searched in AI-driven drug design platforms, reflecting the growing intersection of computational chemistry and experimental validation.
Another area of interest is the compound's potential role in agricultural chemistry. With the rise of sustainable farming practices, there is a need for eco-friendly pesticides and herbicides. The benzodioxole group in this compound is known for its bioactivity against pests, making it a subject of study for green chemistry applications. This aligns with global searches for biodegradable agrochemicals and low-residue crop protection solutions.
From a synthetic perspective, the preparation of 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves multi-step organic reactions, often leveraging catalyzed cross-coupling or cyclization techniques. These methods are widely discussed in organic synthesis forums and patent literature, as researchers seek efficient routes to scale up production. The compound's CAS No. 1255777-72-0 is frequently cited in chemical databases, underscoring its relevance in industrial and academic settings.
In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents a versatile scaffold with broad applicability in life sciences and material innovation. Its combination of structural novelty and functional diversity positions it as a key player in addressing contemporary challenges in healthcare and agriculture. Future studies will likely explore its mechanistic pathways and optimization for commercial use, further solidifying its importance in scientific discourse.
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